Cas no 1500244-95-0 (3-Methoxycyclohexyl chloroformate)

• Product Name: 3-Methoxycyclohexyl chloroformate
• CAS No: 1500244-95-0
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• CID: 5699740
• PubChem ID: 81646160
• Update Time: 2025-06-08

3-Methoxycyclohexyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 1500244-95-0
• EN300-1612348
• 3-methoxycyclohexylchloroformate
• AKOS020225867
• 3-methoxycyclohexyl chloroformate
• Carbonochloridic acid, 3-methoxycyclohexyl ester
• 3-Methoxycyclohexyl chloroformate

• Inchi： 1S/C8H13ClO3/c1-11-6-3-2-4-7(5-6)12-8(9)10/h6-7H,2-5H2,1H3
• InChI Key： MLHVDFDVSXFYNR-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1CCCC(C1)OC

Computed Properties

• Exact Mass: 192.0553220g/mol
• Monoisotopic Mass: 192.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 231.1±29.0 °C(Predicted)

Additional information on 3-Methoxycyclohexyl chloroformate

Introduction to 3-Methoxycyclohexyl Chloroformate (CAS No. 1500244-95-0)

3-Methoxycyclohexyl chloroformate, with the CAS number 1500244-95-0, is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyclic structure and the presence of a chloroformate functional group, which imparts specific reactivity and stability profiles.

The molecular formula of 3-Methoxycyclohexyl chloroformate is C₈H₁₃ClO₃, and its molecular weight is approximately 186.64 g/mol. The compound is typically synthesized through the reaction of 3-methoxycyclohexanol with phosgene or other chlorinating agents. This synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels, making it suitable for both laboratory-scale and industrial applications.

In terms of physical properties, 3-Methoxycyclohexyl chloroformate is a colorless to pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF), but it has limited solubility in water. The compound exhibits a boiling point of around 180°C at atmospheric pressure, which can be adjusted by varying the pressure conditions during distillation processes.

The reactivity of 3-Methoxycyclohexyl chloroformate is primarily driven by its chloroformate functional group. This group can undergo nucleophilic substitution reactions, making it a valuable intermediate in the synthesis of various derivatives. For instance, it can be used to introduce the 3-methoxycyclohexyl moiety into other molecules through reactions with alcohols, amines, or thiols. These reactions are often conducted under mild conditions, such as in the presence of a base or catalyst, to control the reaction rate and selectivity.

In the pharmaceutical industry, 3-Methoxycyclohexyl chloroformate has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its use in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. The cyclohexyl ring and methoxy group provide structural diversity that can be exploited to optimize pharmacokinetic properties such as solubility, stability, and bioavailability.

Beyond pharmaceuticals, 3-Methoxycyclohexyl chloroformate has found applications in materials science. Its ability to form stable ester linkages makes it useful in the synthesis of polymers and coatings with enhanced mechanical properties and durability. For example, researchers have used this compound to create cross-linked networks that exhibit improved resistance to environmental factors such as UV radiation and moisture.

The environmental impact of 3-Methoxycyclohexyl chloroformate is an important consideration for both industrial users and regulatory bodies. Studies have shown that the compound has low toxicity and minimal environmental persistence when handled properly. However, it is essential to follow standard safety protocols during storage and use to prevent any potential hazards.

In conclusion, 3-Methoxycyclohexyl chloroformate (CAS No. 1500244-95-0) is a multifaceted compound with a wide range of applications in various scientific and industrial fields. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow, contributing to advancements in areas such as drug discovery, materials science, and chemical synthesis.